Cas no 108278-71-3 (Propanoic acid,3-[(aminocarbonyl)nitrosoamino]-)

• Product Name: Propanoic acid,3-[(aminocarbonyl)nitrosoamino]-
• CAS No: 108278-71-3
• MF: C₄H₇N₃O₄
• MW: 161.116080522537
• CID: 190736
• PubChem ID: 154020
• Update Time: 2025-04-19

Propanoic acid,3-[(aminocarbonyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(aminocarbonyl)nitrosoamino]-
• 3-[Carbamoyl(nitroso)amino]propanoic acid
• 3-(Carbamoyl(nitroso)amino)propanoicacid
• CCRIS 1857
• 7XJ4RKX98G
• N-CARBOXYETHYL-N-NITROSOUREA
• UNII-7XJ4RKX98G
• 108278-71-3
• PROPANOIC ACID, 3-((AMINOCARBONYL)NITROSOAMINO)-
• N-(2-Carboxyethyl)-N-nitrosourea
• DTXSID00148476

• Inchi： 1S/C4H7N3O4/c5-4(10)7(6-11)2-1-3(8)9/h1-2H2,(H2,5,10)(H,8,9)
• InChI Key： FADNSVDEAHIDRF-UHFFFAOYSA-N
• SMILES： OC(CCN(C(N)=O)N=O)=O

Computed Properties

• Exact Mass: 161.04371
• Monoisotopic Mass: 161.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 359.8°C at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.593
• PSA: 113.06